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Compound of Interest

Compound Name:
2-Bromo-2-cyano-N,N-

dimethylacetamide

Cat. No.: B098253 Get Quote

An In-depth Technical Guide to 2-Bromo-2-
cyano-N,N-dimethylacetamide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and spectral

properties of 2-Bromo-2-cyano-N,N-dimethylacetamide. It includes key identification data,

safety information, and a detailed experimental protocol for its synthesis and purification. This

document is intended to serve as a valuable resource for researchers and professionals in the

fields of organic synthesis, medicinal chemistry, and drug development, offering foundational

knowledge for the potential application of this compound in the design and synthesis of novel

therapeutic agents.

Chemical Identity and Physical Properties
2-Bromo-2-cyano-N,N-dimethylacetamide is a halogenated nitrile amide with the molecular

formula C₅H₇BrN₂O.[1][2] It is also known by synonyms such as N,N-Dimethyl-2-bromo-2-

cyanoacetamide and 2-(N,N-Dimethylcarbamoyl)-2-bromoacetonitrile.[1]

Table 1: Physical and Chemical Properties of 2-Bromo-2-cyano-N,N-dimethylacetamide
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Property Value Source(s)

IUPAC Name
2-bromo-2-cyano-N,N-

dimethylacetamide
[1]

CAS Number 15430-62-3 [1][2]

Molecular Formula C₅H₇BrN₂O [1][2][3]

Molecular Weight 191.03 g/mol [1][2][3]

Appearance Solid (form)

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Synthesis and Purification
The primary synthetic route to 2-Bromo-2-cyano-N,N-dimethylacetamide is through the

bromination of its precursor, 2-cyano-N,N-dimethylacetamide.[4]

Synthesis of the Precursor: 2-Cyano-N,N-
dimethylacetamide
A common method for the synthesis of N,N-disubstituted cyanoacetamides involves the

reaction of a cyanoacetic acid ester with a corresponding amine. An improved process for

synthesizing N,N-dimethylcyanoacetamide involves reacting a cyanoacetate with dry

dimethylamine gas in an aromatic hydrocarbon solvent. This method boasts a high yield of up

to 99%.[5]

Bromination of 2-Cyano-N,N-dimethylacetamide
The synthesis of 2-Bromo-2-cyano-N,N-dimethylacetamide is achieved via the bromination

of 2-cyano-N,N-dimethylacetamide with bromine (Br₂) in a mixture of acetic acid (AcOH) and

acetic anhydride (Ac₂O) at a controlled temperature of 8-10 °C.[4]
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Experimental Protocol: Synthesis of 2-Bromo-2-cyano-
N,N-dimethylacetamide
Materials:

2-Cyano-N,N-dimethylacetamide

Bromine (Br₂)

Acetic Acid (AcOH), glacial

Acetic Anhydride (Ac₂O)

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel

Standard laboratory glassware for workup and purification

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 2-

cyano-N,N-dimethylacetamide in a mixture of glacial acetic acid and acetic anhydride.

Cool the reaction mixture to 8-10 °C using an ice bath.

Slowly add a stoichiometric equivalent of bromine dropwise to the stirred solution,

maintaining the temperature between 8-10 °C.

After the addition is complete, allow the reaction to stir at the same temperature for a

specified time to ensure complete conversion.

Upon completion, the reaction mixture is typically quenched with a suitable reagent to

consume any unreacted bromine.
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The product is then isolated through standard workup procedures, which may include

extraction and washing.

Purification of the crude product can be achieved by recrystallization from an appropriate

solvent to yield pure 2-Bromo-2-cyano-N,N-dimethylacetamide.

Spectral Data
The structural confirmation of 2-Bromo-2-cyano-N,N-dimethylacetamide is achieved through

various spectroscopic techniques.

¹H NMR Spectroscopy: The proton NMR spectrum provides information about the electronic

environment of the hydrogen atoms in the molecule.[6]

Infrared (IR) Spectroscopy: The IR spectrum reveals the presence of key functional groups.

[7] Characteristic absorption bands for the nitrile (C≡N) and amide carbonyl (C=O) groups

are expected.

Chemical Reactivity and Applications in Drug
Development
2-Bromo-2-cyano-N,N-dimethylacetamide is a versatile reagent in organic synthesis. It is

described as a monobrominating agent that is selective for the α-carbon of enolizable ketones.

[4]

While direct applications of 2-Bromo-2-cyano-N,N-dimethylacetamide in drug development

are not extensively documented in publicly available literature, its structural motifs are present

in various biologically active molecules. Cyanoacetamide derivatives, in general, are

recognized as important precursors in the synthesis of a wide range of heterocyclic compounds

with potential pharmacological activities.

The reactivity of the α-bromo-α-cyano functional group makes this compound a valuable

building block for introducing these moieties into larger, more complex molecules. This could be

particularly relevant in the synthesis of novel compounds for biological screening. For instance,

cyano-substituted pyrrole fused (iso)quinoline derivatives have been synthesized and

evaluated for their anticancer activity.[8]
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Logical Relationship of Synthesis

Cyanoacetic Acid Ester

2-Cyano-N,N-dimethylacetamide

Reaction

Dimethylamine

2-Bromo-2-cyano-N,N-dimethylacetamide

Bromination

Bromine (Br2)

Acetic Acid / Acetic Anhydride

Click to download full resolution via product page

Caption: Synthetic pathway to 2-Bromo-2-cyano-N,N-dimethylacetamide.

Safety Information
2-Bromo-2-cyano-N,N-dimethylacetamide is classified as a hazardous substance.

GHS Hazard Statements:[1][2]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:[1]

Wear protective gloves, protective clothing, eye protection, and face protection.

Wash skin thoroughly after handling.
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Do not eat, drink, or smoke when using this product.

If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.

If on skin, wash with plenty of soap and water.

If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

This reagent should be handled in a fume hood.[4] For long-term storage, it should be kept at

0-10 °C and shielded from light.[4]

Experimental Workflow for Synthesis and Analysis
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Caption: General workflow for the synthesis and analysis of the target compound.
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Conclusion
2-Bromo-2-cyano-N,N-dimethylacetamide is a readily accessible synthetic intermediate with

potential applications in the development of novel chemical entities for drug discovery. Its

bifunctional nature allows for diverse chemical transformations, making it a valuable tool for

medicinal chemists. Further research into its biological activity and the exploration of its

derivatives may unveil new therapeutic opportunities. This guide provides the foundational

information necessary for researchers to handle, synthesize, and potentially explore the

applications of this compound in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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